![molecular formula C17H23N3O5S B2658421 3-(2-Methoxyethyl)-1-(1-(phenylsulfonyl)piperidin-4-yl)imidazolidine-2,4-dione CAS No. 2034333-02-1](/img/structure/B2658421.png)
3-(2-Methoxyethyl)-1-(1-(phenylsulfonyl)piperidin-4-yl)imidazolidine-2,4-dione
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Description
3-(2-Methoxyethyl)-1-(1-(phenylsulfonyl)piperidin-4-yl)imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C17H23N3O5S and its molecular weight is 381.45. The purity is usually 95%.
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Scientific Research Applications
Enzyme Inhibition and Molecular Interaction
3-(Phenylsulfonyl)-1-phenylimidazolidine-2,4-dione derivatives, similar in structure to the compound , have been synthesized and evaluated for their ability to inhibit human heart chymase selectively. These derivatives interact with the enzyme's active site, with certain moieties enhancing activity through hydrophobic interactions and hydrogen bonding. This has implications for designing selective inhibitors for therapeutic purposes, particularly in cardiovascular diseases (S. Niwata et al., 1997).
Antihyperglycemic Activity
A related research area involves the synthesis and evaluation of imidazolidine-2,4-dione derivatives for their hypoglycemic activity. Studies have shown that certain derivatives can effectively reduce blood glucose levels in diabetic models, indicating potential applications in diabetes management (Abid Hussain et al., 2015).
Antimicrobial and Antifungal Properties
Another avenue of research has explored the antimicrobial and antifungal activities of 5-((3-aryl-1-phenyl-1H-pyrazol-4-yl)methylene)thiazolidine-2,4-diones. These compounds exhibit significant activity against gram-positive bacteria and fungi, suggesting their utility in developing new antimicrobial agents (O. Prakash et al., 2011).
Antioxidant Activity
The antioxidant properties of certain imidazolidine-2,4-dione derivatives have also been evaluated, showing that some compounds can protect DNA from oxidative damage. This highlights their potential as antioxidant agents in medical applications (M. Gouda, 2012).
Anticancer Potential
Research into N-substituted indole derivatives, including those based on thiazolidine-2,4-dione, has demonstrated anticancer activity against various cancer cell lines. This suggests the compound's structure could be modified to develop potent anticancer drugs (N. Kumar & Sanjay K. Sharma, 2022).
Properties
IUPAC Name |
1-[1-(benzenesulfonyl)piperidin-4-yl]-3-(2-methoxyethyl)imidazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O5S/c1-25-12-11-19-16(21)13-20(17(19)22)14-7-9-18(10-8-14)26(23,24)15-5-3-2-4-6-15/h2-6,14H,7-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLHCQEGKLDMMSQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C(=O)CN(C1=O)C2CCN(CC2)S(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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